Cas no 1396746-37-4 (4-({[(furan-2-yl)methyl]sulfanyl}methyl)-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide)

• Product Name: 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide
• CAS No: 1396746-37-4
• MF: C₁₇H₂₂N₂O₂S₂
• MW: 350.498781681061
• CID: 5365477
• Update Time: 2025-06-14

4-({[(furan-2-yl)methyl]sulfanyl}methyl)-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-[[(2-Furanylmethyl)thio]methyl]-N-(2-thienylmethyl)-1-piperidinecarboxamide
• 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide

• Inchi： 1S/C17H22N2O2S2/c20-17(18-11-16-4-2-10-23-16)19-7-5-14(6-8-19)12-22-13-15-3-1-9-21-15/h1-4,9-10,14H,5-8,11-13H2,(H,18,20)
• InChI Key： CLQPUYQRFZFRCO-UHFFFAOYSA-N
• SMILES： N1(C(NCC2SC=CC=2)=O)CCC(CSCC2=CC=CO2)CC1

Experimental Properties

• Density: 1.239±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 565.5±40.0 °C(Predicted)
• pka: 14.38±0.40(Predicted)

Additional information on 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide

Comprehensive Overview of 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide (CAS No. 1396746-37-4)

4-({[(furan-2-yl)methyl]sulfanyl}methyl)-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide (CAS No. 1396746-37-4) is a structurally unique compound that has garnered significant attention in pharmaceutical and chemical research. Its molecular architecture, featuring both furan and thiophene moieties, positions it as a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with diverse biological targets.

The compound's sulfanyl-methyl linker and piperidine-carboxamide core contribute to its versatility in synthetic chemistry. Recent studies highlight its role in modulating enzyme inhibition and receptor binding, making it relevant to neurodegenerative and metabolic disorder research. With the growing demand for small-molecule therapeutics, this compound aligns with trends in precision medicine and targeted drug delivery systems.

From a synthetic perspective, CAS No. 1396746-37-4 exemplifies advancements in heterocyclic chemistry. Its furan-thiophene hybrid structure offers insights into molecular design strategies for improving drug-like properties such as solubility and metabolic stability. These attributes are critical for addressing challenges in oral bioavailability, a key focus area in modern pharmacology.

In material science, the compound's conjugated system derived from its aromatic rings has sparked interest in organic electronics applications. Its potential use in semiconducting materials or sensors aligns with the global push toward sustainable technologies. This dual applicability in life sciences and advanced materials underscores its interdisciplinary significance.

Analytical characterization of 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide typically involves HPLC, NMR spectroscopy, and mass spectrometry. These techniques ensure purity and structural verification, which are essential for reproducibility in research. The compound's stability under various conditions is also a subject of ongoing investigation, particularly for formulation development.

As the scientific community explores structure-activity relationships (SAR), derivatives of this compound are being synthesized to optimize pharmacological profiles. Computational tools like molecular docking and QSAR modeling accelerate this process, reflecting the integration of AI-driven drug discovery in contemporary research. Such approaches address frequent queries about rational drug design and lead compound optimization.

Environmental and safety assessments of CAS No. 1396746-37-4 indicate compliance with standard laboratory handling protocols. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during manipulation, consistent with general chemical safety guidelines. This aligns with industry-wide emphasis on green chemistry principles and sustainable lab practices.

The commercial availability of this compound through specialty chemical suppliers facilitates academic and industrial research. Its inclusion in high-throughput screening libraries underscores its potential to identify novel therapeutic pathways. For researchers investigating central nervous system (CNS) targets or GPCR modulators, this molecule offers a valuable starting point for further exploration.

In summary, 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide represents a compelling case study in modern chemical innovation. Its multifaceted applications bridge medicinal chemistry, materials science, and computational biology, addressing pressing challenges across these domains. As research progresses, this compound may yield transformative insights for both scientific understanding and practical applications.